2'-Deoxycytidine-5'-triphosphate

• CAS No.: 2056-98-6
• Product Name: 2'-Deoxycytidine-5'-triphosphate
• Molecular Formula: C9H16N3O13P3
• Molecular Weight: 467.16 g/mol
• IUPAC Name: [[(2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• Standard InChI: InChI=1S/C9H16N3O13P3/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(23-8)4-22-27(18,19)25-28(20,21)24-26(15,16)17/h1-2,5-6,8,13H,3-4H2,(H,18,19)(H,20,21)(H2,10,11,14)(H2,15,16,17)/t5-,6+,8+/m0/s1
• Standard InChIKey: RGWHQCVHVJXOKC-SHYZEUOFSA-N
• SMILES: C1C(C(OC1N2C=CC(=NC2=O)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
• Canonical SMILES: C1C(C(OC1N2C=CC(=NC2=O)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
• Synonyms: 2'-deoxycytidine 5'-triphosphate; 2'-deoxycytidine 5'-triphosphate, 3H-labeled; 2'-deoxycytidine 5'-triphosphate, magnesium salt; 2'-deoxycytidine 5'-triphosphate, P''-(32)P-labeled; 2'-deoxycytidine 5'-triphosphate, P-(32)P-labeled; dCTP; deoxycytidine triphosphate
• Reference: Blodgett et al. Unusual transformations in the biosynthesis of the antibiotic phosphinothricin tripeptide Nature Chemical Biology, doi: 10.1038/NChemBio.2007.9, published online 15 July 2007 http://www.nature.com/naturechemicalbiology
• PubChem Compound: 65091
• Last Modified: Sep 12 2023